Cas no 1346521-35-4 (2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone)

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone is a fluorinated acetophenone derivative featuring a trifluoromethylsulphonyl group, which enhances its reactivity and stability in synthetic applications. The presence of difluoro substituents at the 2' and 5' positions further influences its electronic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its trifluoromethylsulphonyl moiety contributes to high electrophilicity, facilitating nucleophilic substitution reactions. The compound's structural features also promote selectivity in cross-coupling and fluorination reactions. Suitable for use under controlled conditions, it offers consistent performance in constructing complex fluorinated frameworks. Proper handling and storage are recommended due to its potential sensitivity to moisture and reactive environments.
2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone structure
1346521-35-4 structure
Product Name:2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone
CAS No:1346521-35-4
MF:C9H5F5O3S
MW:288.191219091415
MDL:MFCD20489421
CID:2854976
PubChem ID:56776503
Update Time:2025-06-09

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone
    • 1346521-35-4
    • MFCD20489421
    • 1-(2,5-Difluorophenyl)-2-(trifluoromethane)sulfonylethan-1-one
    • MDL: MFCD20489421
    • Inchi: 1S/C9H5F5O3S/c10-5-1-2-7(11)6(3-5)8(15)4-18(16,17)9(12,13)14/h1-3H,4H2
    • InChI Key: NDXMJEMCYZEIMG-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(CC(C1C=C(C=CC=1F)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 287.98795600Da
  • Monoisotopic Mass: 287.98795600Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.6Ų

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone Pricemore >>

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